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Compound of Interest

Compound Name: Lsd hydrobromide

CAS No.: 74023-39-5

Cat. No.: B12755521

Get Quote

Legal & Safety Disclaimer
WARNING: Lysergic Acid Diethylamide (LSD) is a Schedule I controlled substance in the

United States and is strictly regulated under international treaties (e.g., UN Convention on

Psychotropic Substances).[1] The following technical guide is intended exclusively for

researchers, forensic chemists, and pharmaceutical professionals operating under valid

government licensure (e.g., DEA Schedule I Researcher Registration, Home Office License).[1]

Unauthorized manufacture, possession, or distribution is a felony.[1] This guide focuses on

physicochemical purification principles and does not constitute instructions for illicit synthesis.

Executive Summary
In pharmaceutical development, the crystallization of ergoline derivatives, specifically LSD D-

tartrate, presents unique solid-state challenges. The salt tends to crystallize as high-aspect-

ratio needles or solvates, which often trap mother liquor inclusions, leading to poor flowability

and lower purity profiles.

This Application Note details a Heat Cycled Maturation (HCM) protocol. Unlike standard

isothermal cooling, HCM leverages the thermodynamic principles of Ostwald Ripening to
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dissolve fine particles and redeposit solute onto larger, more stable crystal lattices.[2] This

technique significantly improves bulk density, purity, and polymorph stability.[1]

Theoretical Basis: The Thermodynamics of
Ripening
Ostwald Ripening & The Gibbs-Thomson Effect
The driving force behind heat cycling is the minimization of surface free energy.[2][3] According

to the Gibbs-Thomson equation, the solubility of a particle is inversely proportional to its size.

Small Crystals (<10 µm): Possess high surface-to-volume ratios and higher surface energy,

making them more soluble than larger crystals at the same temperature.[1]

Large Crystals: Have lower surface energy and are thermodynamically favored.[1]

The "Relaxation" Mechanism
Recent pharmaceutical engineering studies demonstrate that effective cycling is not merely

dissolution-regrowth.[1][3] It involves a "Relaxation" phase during cooling where the Particle

Size Distribution (PSD) shifts.[1][2][3]

Heating Phase: Supersaturation decreases; "fines" (small crystals) dissolve completely.[1]

Cooling Phase: Supersaturation increases.[1] Because the fines are gone, growth occurs

preferentially on the existing larger crystals rather than nucleating new fines.

Experimental Protocol
Materials & Equipment

Precursor: LSD Freebase (HPLC Purity >98.0%).[1]

Counter-ion: D-(+)-Tartaric Acid (Anhydrous).[1]

Solvent System: Methanol (MeOH) / Ethanol (EtOH) blend (typically 90:10).[1] Note: LSD

Tartrate often forms methanol solvates; solvent choice dictates the final solid form.

Reactor: 500mL Jacketed Glass Reactor with overhead stirring (pitched-blade impeller).
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PAT Monitoring: Mettler Toledo FBRM (Focused Beam Reflectance Measurement) or

BlazeMetrics (Turbidity/Microscopy) to monitor chord length distribution.[1]

Step-by-Step Methodology
Step 1: Dissolution & Salt Formation[1]

Charge LSD Freebase into the reactor.[1]

Add MeOH (10-15 volumes relative to mass).

Heat to 45°C to ensure complete dissolution.

Slowly add stoichiometric D-Tartaric Acid (1.0 eq) dissolved in minimal MeOH.

Critical Control: Maintain temperature at 45°C to prevent premature "crash" nucleation.[1]

Step 2: Seeding (The Anchor)

Cool solution to 35°C (Metastable Zone Width - MSZW).[1]

Add 0.5% w/w pure LSD D-Tartrate seed crystals.

Hold for 60 minutes.

Why? This provides the surface area required for growth, preventing uncontrolled

spontaneous nucleation.

Step 3: The Heat Cycling Profile (Sawtooth) Execute 4-6 cycles of the following temperature

loop:

Ramp Down: Cool from 35°C to 20°C over 60 mins (0.25°C/min).

Action: Supersaturation drives growth on seeds.[1]

Hold: 20°C for 30 mins.

Ramp Up: Heat from 20°C to 40°C over 30 mins (0.66°C/min).
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Action: Dissolution of fines generated during cooling.[1]

Hold: 40°C for 30 mins.

Step 4: Final Maturation & Isolation

After the final cycle, cool slowly to 5°C over 4 hours.

Filter under vacuum/inert gas (Nitrogen).[1]

Wash with cold (-20°C) EtOH.[1]

Dry under vacuum at 40°C.[1]

Process Visualization
Mechanism of Action
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Figure 1: The thermodynamic loop of Ostwald Ripening.[1] Heating eliminates fines (high

energy), while cooling deposits mass onto stable crystals (low energy).[1]
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Figure 2: Operational workflow integrating Process Analytical Technology (PAT) for endpoint

determination.

Data Analysis: Isothermal vs. Heat Cycled
The following table summarizes typical improvements observed when switching from standard

cooling ("Crash Cooling") to Heat Cycled Maturation for ergoline salts.
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Metric
Standard
Isothermal Cooling

Heat Cycled
Maturation (HCM)

Impact

Crystal Habit
Fine Needles

(Acicular)
Rods / Prisms

Improved flowability;

less filter clogging.[1]

D50 (Particle Size) 15 - 25 µm 60 - 85 µm
Reduced dust hazard;

easier handling.[1]

Purity (HPLC)
98.5% (Trapped

Impurities)

>99.8% (Lattice

Exclusion)

Cycles "squeeze"

impurities out of the

lattice.[1]

Filtration Time Slow (>30 mins) Fast (<5 mins)
Significant process

efficiency gain.[1]

Solvent Content High (Inclusions) Low (Surface only)
Easier drying; stable

stoichiometry.[1]

Troubleshooting & Optimization
Oiling Out: If the solution turns milky/turbid without distinct crystals during cooling, you have

hit the "Oiling Out" boundary (Liquid-Liquid Phase Separation).[4]

Fix: Increase the seed loading or reduce the cooling rate. Ensure the upper temperature

limit does not dissolve the seeds.

Polymorph Control: LSD Tartrate can exist in different hydrate/solvate forms.[1]

Validation: Use X-Ray Powder Diffraction (XRPD) on the wet cake to confirm the crystal

form matches the reference standard before drying.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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